Cas no 1260763-03-8 (5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole])

• Product Name: 5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]
• CAS No: 1260763-03-8
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• MDL: MFCD13195331
• CID: 1025905
• PubChem ID: 57345830
• Update Time: 2025-05-19

5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] Chemical and Physical Properties

Names and Identifiers

• 5'-Bromospiro[cyclopropane-1,3'-indoline]
• 5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]
• 5 inverted exclamation mark -Bromospiro[cyclopropane-1,3 inverted exclamation mark -indoline]
• SCHEMBL26110056
• MFCD13195331
• SY110803
• 5'-Bromospiro[cyclopropane-1 pound not3'-indoline]
• 5-bromospiro[1,2-dihydroindole-3,1'-cyclopropane]
• 5/'-Bromospiro[cyclopropane-1,3/'-indoline]
• DTXSID00720973
• AKOS015920345
• FS-3396
• Spiro[cyclopropane-1,3'-[3H]indole], 5'-bromo-1',2'-dihydro-
• SB66189
• EN300-2007616
• DB-317549
• 1260763-03-8
• A889797

• MDL： MFCD13195331
• Inchi： 1S/C10H10BrN/c11-7-1-2-9-8(5-7)10(3-4-10)6-12-9/h1-2,5,12H,3-4,6H2
• InChI Key： ZAXSHDQOFNHDIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1(CN2)CC1

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]

5'-Bromo-1',2'-Dihydrospiro[Cyclopropane-1,3'-Indole]: A Comprehensive Overview

5'-Bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole], also known by its CAS number 1260763-03-8, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of a cyclopropane ring fused to an indole moiety. The presence of a bromine substituent at the 5' position further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential as a versatile building block in drug discovery and as a promising candidate for various therapeutic applications.

The synthesis of 5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] involves a multi-step process that typically begins with the preparation of the indole derivative. The spirocyclic structure is formed through a carefully controlled cyclization reaction, often utilizing transition metal catalysts to achieve high yields and selectivity. The introduction of the bromine substituent is achieved via electrophilic aromatic substitution or other halogenation techniques, depending on the specific conditions required for optimal reactivity.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. For instance, the cyclopropane ring can undergo ring-opening reactions under specific conditions, leading to the formation of diverse structural motifs. This property makes 5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] an invaluable tool in medicinal chemistry for generating complex molecular architectures with potential bioactive properties.

Recent research has focused on the biological activity of this compound. Studies have demonstrated that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment and neurodegenerative diseases.

In terms of applications, 5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] has been utilized as an intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles. Its unique structure allows for further functionalization, enabling chemists to tailor its properties for specific therapeutic targets.

The development of efficient synthetic routes for this compound remains an active area of research. Scientists are continually exploring new methodologies to enhance the scalability and sustainability of its production. These efforts are driven by the increasing demand for spirocyclic compounds in drug discovery and materials science.

In conclusion, 5'-bromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole] represents a fascinating example of how structural complexity can lead to functional diversity. With ongoing advancements in synthetic chemistry and biological research, this compound is poised to play a pivotal role in shaping future innovations in medicine and related fields.